5-chloro-1,3-dimethyl-1H-pyrazolo[4,3-d]pyrimidine

• Molecular Formula: C7H7ClN4
• Molecular Weight: 182.61 g/mol
• IUPAC Name: 5-chloro-1,3-dimethylpyrazolo[4,3-d]pyrimidine
• InChI: InChI=1S/C7H7ClN4/c1-4-6-5(12(2)11-4)3-9-7(8)10-6/h3H,1-2H3
• InChI Key: KBKKVDRWMQPCEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=CN=C(N=C12)Cl)C

Description

5-chloro-1,3-dimethyl-1H-pyrazolo[4,3-d]pyrimidine is a useful research compound. Its molecular formula is C7H7ClN4 and its molecular weight is 182.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-(2-chloro-5-fluoropyrimidin-4-yl)ethanone (4.00 g, 22.91 mmol) and methylhydrazine (0.724 mL, 13.75 mmol) in ethylene glycol was heated at 120° C. for 2 h. Reaction mixture was cooled to rt, diluted with H2O and extracted with ethyl acetate (3×). The combined organic layer was washed with H2O (2×), brine, dried (MgSO4), filtered and concentrated. The residue was purified by CombiFlash (0 to 30% EtOAc/Hex) to give the title compound. LCMS-ESI+: calc'd for C7H8ClN4: 183.0 (M+H+); Found: 183.0 (M+H+); 1H NMR (400 MHz, CDCl3) δ 8.90 (s, 1H), 4.12 (s, 3H), 2.61 (s, 3H).